N1-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline

• IUPAC Name: 1-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-N-(4-methylphenyl)methanimine
• InChI: InChI=1S/C13H11ClF3N3/c1-8-3-5-9(6-4-8)18-7-10-11(13(15,16)17)19-20(2)12(10)14/h3-7H,1-2H3
• InChI Key: GWUMFKNZALDMEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=CC2=C(N(N=C2C(F)(F)F)C)Cl
• Molecular Formula: C13H11ClF3N3
• Molecular Weight: 301.69 g/mol
• CAS No.: 648859-63-6

Description

N1-{[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline (CAS: 648859-67-0) is a Schiff base derivative featuring a pyrazole core substituted with chlorine, methyl, and trifluoromethyl groups, conjugated to a 4-methylaniline moiety via a methylidene bridge. Its synthesis likely follows condensation reactions between 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde and 4-methylaniline, analogous to methods described for related Schiff bases .

Biological Activity

N1-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the synthesis, biological activity, structure-activity relationships (SAR), and potential therapeutic applications of this compound based on diverse research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₃H₁₁ClF₃N₃
• Molecular Weight : 301.698 g/mol
• CAS Number : 648859-62-5

The compound features a pyrazole ring, which is known for its diverse biological activities, along with a methylaniline moiety that may enhance its pharmacological properties.

Synthesis

The synthesis of N1-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline typically involves condensation reactions between appropriate pyrazole derivatives and aniline compounds. The yield and purity of synthesized compounds can vary, but high yields are achievable with optimized reaction conditions.

Antitumor Activity

Research indicates that pyrazole derivatives exhibit significant antitumor properties. N1-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline has been evaluated for its inhibitory effects on various cancer cell lines. A study demonstrated that similar pyrazole compounds showed inhibition against BRAF(V600E) and EGFR, which are critical targets in cancer therapy .

Antifungal Activity

The antifungal properties of pyrazole derivatives have been documented extensively. For instance, studies on related compounds have shown moderate to high antifungal activity against pathogens such as Fusarium oxysporum and Gibberella zeae . It is hypothesized that N1-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline may exhibit similar activities due to structural similarities.

Anti-inflammatory and Antibacterial Properties

Pyrazole derivatives are also noted for their anti-inflammatory and antibacterial effects. The presence of the trifluoromethyl group in the structure may enhance these activities by influencing the compound's interaction with biological targets .

Structure-Activity Relationship (SAR)

Understanding the SAR of N1-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline can provide insights into optimizing its biological activity. Key factors influencing activity include:

• Substituents on the Pyrazole Ring : Variations in halogen or alkyl substitutions can significantly affect potency.
• Aniline Moiety Modifications : Changes in the aniline part can alter solubility and bioavailability.

Case Studies

Case Study 1: Antitumor Evaluation
A recent study assessed the cytotoxic effects of a series of pyrazole derivatives, including those with similar structures to N1-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline, on breast cancer cell lines MCF7 and MDA-MB231. The results indicated that certain derivatives exhibited synergistic effects when combined with doxorubicin, enhancing overall cytotoxicity .

Case Study 2: Antifungal Activity
In another investigation, several pyrazole derivatives were tested against common phytopathogenic fungi. Compounds structurally related to N1-{[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-4-methylaniline showed promising antifungal activity, suggesting potential agricultural applications .

Comparison with Similar Compounds

Key Analogs:

4-Chloro-N-{(E)-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}aniline (CAS: 648859-62-5)

• Structural Difference : Substitution of the 4-methyl group on the aniline ring with chlorine.
• Impact : Chlorine’s electron-withdrawing nature may reduce solubility in polar solvents compared to the methyl group, which is electron-donating. This substitution could also influence crystallinity and melting points, as seen in related compounds (e.g., reports melting points of 133–183°C for pyrazole-carboxamide derivatives with varying aryl substituents) .

3-Chloro-4-fluoro-N-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}aniline

• Structural Difference : Incorporation of a methoxyphenyl group on the pyrazole ring and a fluorine substituent on the aniline.
• Impact : Methoxy groups enhance solubility and may increase steric hindrance, affecting reactivity. Fluorine’s electronegativity could stabilize the molecule via inductive effects, as observed in fluorinated pharmaceuticals .

Comparison with Pyrazole-Carboxamide Derivatives ()

Compounds 3a–3p in are pyrazole-carboxamides with diverse aryl substituents. While structurally distinct (amide vs. Schiff base linkages), these compounds share the 5-chloro-3-(trifluoromethyl)pyrazole core. Key differences include:

• Synthetic Yields : Schiff bases like the target compound may exhibit higher yields (e.g., 62–71% in for carboxamides) due to simpler condensation steps compared to multi-step amide couplings .
• Thermal Stability : Melting points for carboxamides range from 123–183°C, suggesting that Schiff bases with similar substituents may display comparable thermal stability .

Comparison with 1,3,4-Oxadiazole Derivatives ()

describes 1,3,4-oxadiazole derivatives featuring the 1-methyl-3-(trifluoromethyl)pyrazole moiety. Notable contrasts include:

• Synthetic Complexity : Oxadiazoles require cyclization steps (yields: 27.7–83.3%), whereas Schiff bases are typically synthesized via straightforward aldehyde-amine condensation .

Data Tables for Comparative Analysis

Table 1: Substituent Effects on Physical Properties

Compound Class	Substituent (Aniline/Pyrazole)	Melting Point (°C)	Yield (%)	Key Reference
Schiff Base (Target Compound)	4-methylaniline	Not reported	N/A
4-Chloro-Schiff Base	4-chloroaniline	Not reported	N/A
Pyrazole-Carboxamide (3a)	Phenyl/phenyl	133–135	68
Oxadiazole (Compound 1)	4-bromobenzyl	113–114	83.3

Table 2: Spectral Data Trends

Compound Type	Key Spectral Features (¹H-NMR)	Reference
Schiff Base (Target)	Not reported	—
Pyrazole-Carboxamide (3a)	δ 8.12 (s, 1H, pyrazole-H), 7.61–7.43 (m, aryl-H)
Oxadiazole (Compound 4)	δ 7.97 (s, 1H, pyrazole-H), 2.48 (s, 3H, CH3)